molecular formula C10H20Cl2N2S4Sn B1209096 Tin chloride di-(diethyldithiocarbamate) CAS No. 32700-04-2

Tin chloride di-(diethyldithiocarbamate)

Cat. No.: B1209096
CAS No.: 32700-04-2
M. Wt: 486.2 g/mol
InChI Key: CHNWGTZYUAPVCP-UHFFFAOYSA-J
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Description

Tin chloride di-(diethyldithiocarbamate), also known as Tin chloride di-(diethyldithiocarbamate), is a useful research compound. Its molecular formula is C10H20Cl2N2S4Sn and its molecular weight is 486.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

32700-04-2

Molecular Formula

C10H20Cl2N2S4Sn

Molecular Weight

486.2 g/mol

IUPAC Name

N,N-diethylcarbamodithioate;tin(4+);dichloride

InChI

InChI=1S/2C5H11NS2.2ClH.Sn/c2*1-3-6(4-2)5(7)8;;;/h2*3-4H2,1-2H3,(H,7,8);2*1H;/q;;;;+4/p-4

InChI Key

CHNWGTZYUAPVCP-UHFFFAOYSA-J

SMILES

CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Cl-].[Cl-].[Sn+4]

Canonical SMILES

CCN(CC)C(=S)[S-].CCN(CC)C(=S)[S-].[Cl-].[Cl-].[Sn+4]

Synonyms

SnCl2(DDTC)2
stannous chloride bis(diethyldithiocarbamate)
tin chloride di-(diethyldithiocarbamate)

Origin of Product

United States

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